D-Glucose-3-phosphatedisodiumsalt

• Molecular Formula: C6H11Na2O9P
• Molecular Weight: 304.1 g/mol
• IUPAC Name: disodium;[(2R,3S,4R,5R)-2,4,5,6-tetrahydroxy-1-oxohexan-3-yl] phosphate
• InChI: InChI=1S/C6H13O9P.2Na/c7-1-3(9)5(11)6(4(10)2-8)15-16(12,13)14;;/h2-7,9-11H,1H2,(H2,12,13,14);;/q;2*+1/p-2/t3-,4+,5-,6-;;/m1../s1
• InChI Key: ILDSAJAFBVBPLZ-MGXNYLRYSA-L
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)O)OP(=O)([O-])[O-])O)O)O.[Na+].[Na+]
• Canonical SMILES: C(C(C(C(C(C=O)O)OP(=O)([O-])[O-])O)O)O.[Na+].[Na+]

Description

D-3-Phosphoglyceric acid disodium salt (CAS: 80731-10-8) is a sodium salt derivative of D-3-phosphoglyceric acid, a critical intermediate in glycolysis and the Calvin cycle. Its molecular formula is C₃H₅Na₂O₇P, with a molecular weight of 230.02 g/mol. The compound features a phosphate group esterified to the third carbon of glyceric acid, conferring unique biochemical reactivity. Synonyms include D(-)-3-Phosphoglyceric acid disodium salt and D-Glycerate 3-phosphate disodium salt .

Comparison with Similar Compounds

Comparison with D-Glucose-3-Sulfate Sodium Salt

D-Glucose-3-sulfate sodium salt (CAS: 89830-83-1) differs structurally and functionally from D-3-phosphoglyceric acid disodium salt:

• Molecular Structure :
  • D-3-Phosphoglyceric acid: A 3-carbon backbone with a phosphate group (C₃H₅O₇P).
  • D-Glucose-3-sulfate: A 6-carbon glucose derivative with a sulfate group (C₆H₁₁O₉S).
• Functional Groups :
  • Phosphate (PO₄³⁻) in D-3-phosphoglycerate vs. sulfate (SO₄²⁻) in glucose-3-sulfate. Phosphate esters are more common in metabolic pathways (e.g., ATP, glycolysis), while sulfated sugars often participate in extracellular matrix interactions .
• Physicochemical Properties: Molecular Weight: D-3-phosphoglycerate (230.02 g/mol) is lighter than glucose-3-sulfate (282.20 g/mol). Hydrogen Bonding: Glucose-3-sulfate has 4 hydrogen bond donors and 9 acceptors, compared to 5 donors and 7 acceptors in D-3-phosphoglycerate, impacting solubility and crystal lattice stability .

Table 1: Key Comparative Data

Property	D-3-Phosphoglyceric Acid Disodium Salt	D-Glucose-3-Sulfate Sodium Salt
CAS No.	80731-10-8	89830-83-1
Molecular Formula	C₃H₅Na₂O₇P	C₆H₁₁NaO₉S
Molecular Weight	230.02 g/mol	282.20 g/mol
Functional Group	Phosphate	Sulfate
Hydrogen Bond Donors	5	4
Topological Polar Surface Area	130 Ų	173 Ų

Comparison with D-Glyceric Acid Calcium Dihydrate

D-Glyceric acid calcium dihydrate (CAS: 6000-41-5) shares a 3-carbon backbone with D-3-phosphoglycerate but lacks the phosphate group. Instead, it has a calcium counterion and two water molecules in its crystal lattice. Key differences include:

• Bioavailability : Calcium salts are less water-soluble than sodium salts, affecting their absorption in biological systems .
• Applications : D-3-phosphoglycerate is used in enzymatic assays, while calcium glycerate serves as a dietary supplement .